Cas no 62697-46-5 (6,6'-diapo-carotene-6,6'-dioic acid dimethyl ester)

6,6'-diapo-carotene-6,6'-dioic acid dimethyl ester structure
62697-46-5 structure
Product Name:6,6'-diapo-carotene-6,6'-dioic acid dimethyl ester
CAS No:62697-46-5
MF:C26H32O4
MW:408.529888153076
CID:2065764
PubChem ID:14413719
Update Time:2025-04-21

6,6'-diapo-carotene-6,6'-dioic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 6,6'-diapo-carotene-6,6'-dioic acid dimethyl ester
    • 6,6'-Diapo-carotin-6,6'-disaeure-dimethylester
    • Di-Me ester-(9E)-Norbixin
    • Isomethylbixin
    • trans-bixin
    • bixin dimethyl ester
    • 2,4,6,8,10,12,14,16,18-Eicosanonaenedioic acid, 4,8,13,17-tetramethyl-, dimethyl ester, (2E,4E,6E,8E,10E,12E,14E,16E,18E)-
    • 62697-46-5
    • trans-Methylbixin
    • CHEBI:176013
    • dimethyl (2E,4E,6E,8E,10E,12E,14E,16E,18E)-4,8,13,17-tetramethylicosa-2,4,6,8,10,12,14,16,18-nonaenedioate
    • DTXSID101104525
    • LMPR01070211
    • Methyl bixin/ (Bixin dimethyl ester)
    • Inchi: 1S/C26H32O4/c1-21(13-9-15-23(3)17-19-25(27)29-5)11-7-8-12-22(2)14-10-16-24(4)18-20-26(28)30-6/h7-20H,1-6H3/b8-7+,13-9+,14-10+,19-17+,20-18+,21-11+,22-12+,23-15+,24-16+
    • InChI Key: UNTSJRBZLAUZBX-VBBCTIIMSA-N
    • SMILES: O(C)C(/C=C/C(/C)=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(/C=C/C(=O)OC)\C)=O

Computed Properties

  • Exact Mass: 408.23005950g/mol
  • Monoisotopic Mass: 408.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 12
  • Complexity: 768
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 9
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 52.6Ų
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